BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for JND4135
Administration in Mice

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JND4135

Cat. No.: B15618416

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of JND4135, a novel
Type Il pan-TRK inhibitor, in mice for preclinical research. The information is compiled from
published studies and standard laboratory procedures.

Introduction to JND4135

JND4135 is a potent inhibitor of Tropomyosin Receptor Kinases (TRKA, TRKB, and TRKC) and
has demonstrated significant anti-tumor activity in preclinical models. It is particularly effective
against wild-type TRK and various resistance mutations, including those in the xXDFG motif.
Published in vivo studies have primarily utilized intraperitoneal administration in xenograft
mouse models.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo studies of JND4135 in
mice.

Table 1: IND4135 In Vivo Efficacy in BaF3-CD74-TRKA-G667C Xenograft Model
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Parameter Value Reference
Mouse Strain BALB/c nude mice

Cell Line BaF3-CD74-TRKA-G667C

Administration Route Intraperitoneal (IP) [1]

20 mg/kg/day and 40

Dosage [1]
mg/kg/day
] Once daily for 12 consecutive
Dosing Schedule [1]
days

o 34.2% (at 20 mg/kg) and
Tumor Growth Inhibition (TGI) [1]
81.0% (at 40 mg/kg)

) No significant body weight loss
Observed Side Effects ] [1]
or mortality

Signaling Pathway

JND4135 exerts its therapeutic effects by inhibiting the TRK signaling pathway. Upon binding of
neurotrophins, TRK receptors dimerize and autophosphorylate, activating downstream
cascades that are crucial for cell survival and proliferation. JND4135 blocks this initial
phosphorylation step.
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JNDA4135 inhibits the TRK signaling pathway.

Experimental Protocols
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The following are detailed protocols for the administration of JND4135 in mice. These should
be adapted based on specific experimental requirements and institutional guidelines.

Intraperitoneal (IP) Administration of JIND4135

This protocol is based on the successful administration of JND4135 in a xenograft mouse
model[1].

Materials:
e JNDA4135 powder

e Vehicle solution (e.g., a mixture of DMSO, PEG400, Tween 80, and saline). Note: The
original study did not specify the vehicle. A common formulation for poorly soluble
compounds is 10% DMSO, 40% PEG400, 5% Tween 80, and 45% saline. The final vehicle
composition should be optimized and tested for solubility and tolerability.

o Sterile 1 mL syringes

o Sterile 27-30 gauge needles

e 70% ethanol

e Animal scale

e Appropriate mouse restraint device
Procedure:

e Preparation of JND4135 Solution:

o On the day of injection, weigh the required amount of JIND4135 powder based on the
number of mice and the desired dose (e.g., 40 mg/kg).

o Prepare the vehicle solution. For the example formulation:

» |n a sterile tube, add 100 pL of DMSO to the JND4135 powder and vortex until
dissolved.
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= Add 400 pL of PEG400 and vortex.
» Add 50 pL of Tween 80 and vortex.

» Add 450 pL of sterile saline to reach a final volume of 1 mL.

o The final concentration of the solution should be calculated based on the average weight
of the mice and the desired injection volume (typically 100-200 pL).

e Animal Preparation and Injection:

[e]

Weigh each mouse to determine the precise injection volume.

o Gently restrain the mouse, ensuring a firm but not restrictive grip. The mouse should be
positioned to expose the abdomen.

o Wipe the lower right quadrant of the abdomen with 70% ethanol.

o Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful to avoid
puncturing internal organs.

o Gently aspirate to ensure the needle is not in a blood vessel or the bladder.
o Slowly inject the calculated volume of the JIND4135 solution.
o Withdraw the needle and return the mouse to its cage.

o Monitor the mouse for any adverse reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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